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Compound of Interest

Compound Name: 2-Ethyl-4-methylthiazole

Cat. No.: B098465

Essential Safety and Handling Guide for 2-Ethyl-
4-methylthiazole

This guide provides immediate, essential safety and logistical information for handling 2-Ethyl-
4-methylthiazole in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure safe operational procedures and proper disposal.

Physical and Chemical Properties

A summary of the key quantitative data for 2-Ethyl-4-methylthiazole is presented below for
easy reference.
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Property Value Source
Molecular Formula CeHoNS [1]
Molecular Weight 127.21 g/mol [1]
Appearance Colorless to pale yellow liquid [1112][3]
Odor Nutty, green, pistachio [11[3]
Boiling Point 161-162 °C at 760 mmHg [1][2][3]
Flash Point 150.0 °F (65.6 °C) Closed Cup  [4]
Density 1.026 g/mL at 25 °C [3]
Specific Gravity 1.021-1.031 @ 25.00 °C [2]

Refractive Index

1.501-1.511 @ 20.00 °C

[1]2]

Solubility

Slightly soluble in water;

soluble in fats

[1]

Acute Oral Toxicity (LD50)

540 mg/kg (Rat)

[4]

Personal Protective Equipment (PPE)

When handling 2-Ethyl-4-methylthiazole, the following personal protective equipment is

mandatory to prevent exposure.[5]

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[6] A face shield may also be necessary.[7]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[6]

Handle with gloves and use proper glove removal technique to avoid skin contact.[7]

Impervious clothing and flame-retardant antistatic protective clothing are recommended.[7]

o Respiratory Protection: Use only outdoors or in a well-ventilated area.[4][8] If ventilation is

inadequate or when fog or aerosols are generated, respiratory protection is required.[9]
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Handling and Storage Procedures

e Ventilation: Ensure adequate ventilation, especially in confined areas.[6] Use explosion-proof
electrical, ventilating, and lighting equipment.[4][6]

¢ Handling: Wash hands and any exposed skin thoroughly after handling.[6] Do not eat, drink,
or smoke when using this product.[4][6] Keep away from heat, sparks, open flames, and hot
surfaces.[4][6] Use only non-sparking tools and take precautionary measures against static
discharge.[4][6][10]

» Storage: Keep the container tightly closed in a dry and well-ventilated place.[5][6][10] Store
in a cool place.[4][5][10] Incompatible with strong oxidizing agents, strong acids, strong
bases, and strong reducing agents.[6]

First Aid Measures

In case of exposure to 2-Ethyl-4-methylthiazole, follow these first aid procedures immediately.

e Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes.[6] Remove contact lenses if present and easy to do.[4] Get medical attention if eye
irritation persists.[4][6]

» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothes and shoes.[6] Get medical attention if skin irritation occurs.[4][6]

 Inhalation: Remove from exposure and move to fresh air.[4][6] If not breathing, give artificial
respiration.[6] Get medical attention if you feel unwell.[4][6]

 Ingestion: Clean mouth with water.[6] Do NOT induce vomiting.[9] Call a POISON CENTER
or doctor/physician if you feel unwell.[4][6]

Spill and Disposal Plan

» Spill Response: Remove all sources of ignition.[6] Use spark-proof tools and explosion-proof
equipment.[6] Absorb with liquid-binding material (sand, diatomite, acid binders, universal
binders, sawdust).[9] Collect spillage and place it in suitable containers for disposal.[4][6]
Prevent the product from entering drains.[4]
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» Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, national, and international regulations.[4][6] This material
and its container must be disposed of as hazardous waste.[4]

Workflow for Handling 2-Ethyl-4-methylthiazole
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Caption: Workflow for the safe handling of 2-Ethyl-4-methylthiazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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